Cas no 866871-18-3 (Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]-)

• Product Name: Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]-
• CAS No: 866871-18-3
• MF: C₂₇H₂₁N₃O₄S
• MW: 483.538345098495
• CID: 5805110
• PubChem ID: 2150195
• Update Time: 2025-07-16

Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]-
• 4-(2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamido)benzoic acid
• AKOS001843284
• 4-[[2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetyl]amino]benzoic acid
• 4-({[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio]acetyl}amino)benzoic acid
• 4-[2-({9-METHYL-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDO]BENZOIC ACID
• F1607-0210
• 866871-18-3

• Inchi： 1S/C27H21N3O4S/c1-16-6-5-9-19-14-21-25(34-23(16)19)29-24(17-7-3-2-4-8-17)30-26(21)35-15-22(31)28-20-12-10-18(11-13-20)27(32)33/h2-13H,14-15H2,1H3,(H,28,31)(H,32,33)
• InChI Key： VFWYZQOYZNJFGI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(CSC2N=C(C3=CC=CC=C3)N=C3OC4=C(C)C=CC=C4CC3=2)=O)C=C1

Computed Properties

• Exact Mass: 483.12527733g/mol
• Monoisotopic Mass: 483.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 680.9±55.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]-

Comprehensive Analysis of Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- (CAS No. 866871-18-3)

Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- (CAS No. 866871-18-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of benzopyranopyrimidine derivatives, which are known for their diverse biological activities. The presence of a thioether linkage and an acetyl amino group in its structure makes it a promising candidate for various applications, including drug development and biochemical studies.

The molecular structure of Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- is characterized by a benzopyranopyrimidine core, which is fused with a phenyl ring and a methyl group at the 9-position. The thioacetyl amino side chain further enhances its reactivity and potential interactions with biological targets. Researchers have explored its role as a kinase inhibitor, given its structural similarity to other known inhibitors in this class. This has led to investigations into its potential use in treating conditions such as inflammation and certain types of cancer.

In recent years, the demand for novel heterocyclic compounds like Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- has surged, driven by the need for more effective and targeted therapies. The compound's unique pharmacophore has been a subject of interest in structure-activity relationship (SAR) studies, aiming to optimize its efficacy and reduce off-target effects. Its CAS No. 866871-18-3 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the key advantages of this compound is its potential for selective binding to specific enzymes or receptors. For instance, its benzopyranopyrimidine scaffold has been shown to interact with ATP-binding sites in kinases, making it a valuable tool for drug discovery. Additionally, the thioether group in its structure contributes to its stability and bioavailability, which are critical factors in pharmaceutical development. These properties have sparked discussions in online forums and research communities about its potential applications beyond traditional medicine.

The synthesis of Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- involves multi-step organic reactions, including cyclization, thiolation, and acylation. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent requirements for preclinical studies. Its CAS No. 866871-18-3 is often associated with patents and publications detailing these synthetic routes, highlighting its commercial and academic significance.

From an environmental and safety perspective, Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- is handled with standard laboratory precautions. While it is not classified as hazardous, proper storage and disposal protocols are recommended to minimize any potential risks. This aligns with the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry, a topic frequently searched by professionals and students alike.

In conclusion, Benzoic acid, 4-[[2-[(9-methyl-2-phenyl-5H-[1]benzopyrano[2,3-d]pyrimidin-4-yl)thio]acetyl]amino]- (CAS No. 866871-18-3) represents a fascinating area of research with broad implications for drug development and biochemical studies. Its unique structure, combined with its potential biological activities, makes it a compound of interest for scientists and industry professionals. As research continues to uncover its full potential, this compound is likely to remain a focal point in the search for innovative therapeutic solutions.